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Compound of Interest

Compound Name: Mitochonic acid 35

Cat. No.: B609060 Get Quote

Disclaimer: The following procedures are generalized guidelines for the handling and disposal

of a hypothetical novel chemical compound, referred to as "Mitochonic Acid 35 (MA-35)."

These guidelines are for informational purposes only and should not substitute a formal risk

assessment and consultation with your institution's Environmental Health and Safety (EHS)

department. Always refer to the specific Safety Data Sheet (SDS) for any chemical before

handling or disposal.

Immediate Safety and Hazard Assessment
Before handling MA-35, a thorough risk assessment must be conducted. The following table

summarizes the hypothetical hazard profile of MA-35, which should be confirmed by the

compound's specific SDS.
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Parameter
Hypothetical

Value/Information
Safety Implication

GHS Pictograms
Corrosion, Health Hazard,

Environmental Hazard

Indicates potential for skin

corrosion, serious health

effects, and long-term

environmental damage.

Signal Word Danger Denotes a high level of hazard.

Hazard Statements

H314: Causes severe skin

burns and eye damage. H351:

Suspected of causing cancer.

H411: Toxic to aquatic life with

long-lasting effects.

Requires stringent use of

Personal Protective Equipment

(PPE) and containment to

prevent environmental release.

Precautionary Statements

P201: Obtain special

instructions before use. P273:

Avoid release to the

environment. P280: Wear

protective gloves/protective

clothing/eye protection/face

protection. P305+P351+P338:

IF IN EYES: Rinse cautiously

with water for several minutes.

Remove contact lenses, if

present and easy to do.

Continue rinsing. P310:

Immediately call a POISON

CENTER or doctor/physician.

Emphasizes the need for

training, environmental

stewardship, proper PPE, and

immediate medical attention in

case of exposure.

Physical State Solid (crystalline powder)

Reduces risk of inhalation

compared to a volatile liquid,

but fine powders can be easily

aerosolized.

Solubility

Soluble in organic solvents

(e.g., DMSO, Ethanol).

Insoluble in water.

Dictates appropriate spill

cleanup procedures and waste

stream segregation. Do not

dispose of down the drain.[1]
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Chemical Incompatibilities
Strong oxidizing agents, strong

bases.

Store separately from

incompatible materials to

prevent violent reactions.[2]

Personal Protective Equipment (PPE)
Due to the corrosive and suspected carcinogenic nature of MA-35, the following minimum level

of PPE is mandatory when handling the compound, including during disposal procedures.[3][4]

Protection Level Required PPE Rationale

Eye and Face Protection
Chemical safety goggles and a

face shield.

Protects against splashes and

aerosolized powder,

preventing severe eye

damage.[3]

Hand Protection

Chemical-resistant gloves

(e.g., Butyl rubber or

Neoprene).[5] Double-gloving

is recommended.

Provides a barrier against skin

contact which can cause

severe burns.[3][5]

Body Protection

A chemical-resistant lab coat

or apron worn over full-length

clothing and closed-toe shoes.

For larger quantities or

potential for significant

exposure, chemical-resistant

coveralls may be necessary.

Protects the skin from

accidental spills and

contamination.[3]

Respiratory Protection

A NIOSH-approved respirator

(e.g., N95 or higher) is

required if handling the powder

outside of a certified chemical

fume hood.[5]

Prevents inhalation of the

potentially carcinogenic

powder.[5]

Step-by-Step Disposal Protocol
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The disposal of MA-35 must be managed as hazardous chemical waste in accordance with

federal, state, and local regulations.[6][7] Under no circumstances should MA-35 or its rinsate

be disposed of down the drain or in regular trash.[7][8]

Experimental Protocol: Waste Collection and Segregation

Designate a Satellite Accumulation Area (SAA): Establish a designated area in the laboratory

for the accumulation of MA-35 waste.[2][9] This area must be at or near the point of

generation and under the control of the laboratory personnel.

Use Appropriate Waste Containers:

Solid Waste: Collect dry, solid MA-35 waste (e.g., contaminated gloves, weigh boats,

paper towels) in a clearly labeled, leak-proof container with a secure lid.[10] The original

manufacturer's container can be used for unused, pure MA-35.[2][10]

Liquid Waste: Collect solutions containing MA-35 in a compatible, shatter-resistant

container (plastic is often preferred to glass) with a leak-proof, screw-on cap.[7][9][10]

Sharps Waste: Any sharps (e.g., pipette tips, needles) contaminated with MA-35 must be

placed in a designated, puncture-resistant sharps container.[10]

Labeling:

As soon as waste is first added, affix a hazardous waste tag to the container.[7][11]

The label must include the words "Hazardous Waste," the full chemical name "Mitochonic
Acid 35," and a clear indication of its hazards (Corrosive, Health Hazard, Environmental

Hazard).[7][8]

List all constituents of a mixture by their full chemical names and estimate their

concentrations.[7]

Record the date of accumulation.[7]

Segregation and Storage:
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Store the MA-35 waste container in a secondary containment bin to prevent the spread of

material in case of a leak.[10][11] The secondary container must be chemically compatible

and large enough to hold 110% of the volume of the primary container.[10]

Ensure the MA-35 waste is segregated from incompatible chemicals, such as strong

oxidizing agents and bases.[2][6]

Keep the waste container securely closed at all times, except when adding waste.[8][10]

[11]

Requesting Disposal:

Do not accumulate more than 55 gallons of hazardous waste in the SAA.[6]

Contact your institution's EHS department to schedule a waste pickup before the container

is full or within the time limits specified by your institution (e.g., 90 days).[10]

Experimental Protocol: Decontamination of Empty Containers

Containers that held MA-35 must be properly decontaminated before they can be disposed of

as regular trash.

Triple Rinsing:

Rinse the empty container three times with a suitable solvent in which MA-35 is soluble

(e.g., ethanol).

Each rinse should use a volume of solvent equal to about 10% of the container's volume.

Collect Rinsate: The solvent rinsate is now considered hazardous waste and must be

collected in a properly labeled liquid hazardous waste container.[8][11]

Final Disposal: After triple rinsing and allowing the container to air dry, deface or remove the

original label.[6][11] The container may then be disposed of in the regular trash.[6]

Spill Management
In the event of a spill, the following procedures should be enacted immediately:
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Evacuate and Alert: Alert all personnel in the immediate area and evacuate if necessary.

Secure the Area: Restrict access to the spill area.

Don Appropriate PPE: Before attempting to clean the spill, don the full PPE as described in

Section 2.

Containment and Cleanup:

For a solid powder spill, gently cover the spill with a chemical absorbent pad or inert

material (such as vermiculite or sand). Avoid raising dust. Carefully sweep the material into

a designated hazardous waste container.

For a liquid spill, cover the spill with an appropriate chemical absorbent material, working

from the outside in.

Decontaminate: Clean the spill area with a suitable solvent, collecting all cleaning materials

as hazardous waste.

Report: Report the spill to your laboratory supervisor and EHS department, regardless of the

size.
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Disposal or Spill of MA-35 Occurs

Assess Situation
(Spill vs. Routine Disposal)

Don Full PPE
(Goggles, Face Shield, Lab Coat, 

Double Gloves, Respirator)

 Spill 

Don Standard PPE
(Goggles, Lab Coat, Gloves)

 Routine Disposal 

Contain Spill with
Absorbent Material

Collect Contaminated Material
into Hazardous Waste Container

Decontaminate Spill Area

Report to Supervisor & EHS

Segregate Waste by Type
(Solid, Liquid, Sharps)

Use Labeled, Compatible
Hazardous Waste Container

Store in Secondary Containment
in Satellite Accumulation Area

Request Pickup from EHS

Click to download full resolution via product page

Caption: Workflow for the safe management and disposal of Mitochonic Acid 35 (MA-35).

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 9 Tech Support

https://www.benchchem.com/product/b609060?utm_src=pdf-body-img
https://www.benchchem.com/product/b609060?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b609060?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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